N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[4-[4-(2-amino-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C18H18N6O3S/c19-16(25)12-23-18(27)24(22-21-23)14-8-6-13(7-9-14)20-17(26)10-11-28-15-4-2-1-3-5-15/h1-9H,10-12H2,(H2,19,25)(H,20,26)
• InChI Key: SOZVULGIHZHLIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N
• Molecular Formula: C18H18N6O3S
• Molecular Weight: 398.4 g/mol

Description

N-(4-(4-(2-amino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C18H18N6O3S and its molecular weight is 398.44. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Wound Healing Applications

Compounds incorporating similar structural motifs have been investigated for their potential in addressing inflammatory processes and wound healing. For instance, derivatives of 4-thiazolidinone, which shares a similar complexity in chemical structure, have demonstrated appreciable anti-inflammatory and potential wound healing effects by inhibiting matrix metalloproteinases (MMPs) at the nanomolar level. These findings suggest a potential application in the treatment and management of tissue damage and inflammatory diseases (Incerti et al., 2018).

Herbicidal Activity

Research into compounds with a similar structural backbone has revealed moderate to good selective herbicidal activity against certain plant species. This suggests that derivatives could be explored for agricultural applications, specifically in the development of selective herbicides for crop protection (Liu & Shi, 2014).

Antidepressant and Anticonvulsant Effects

Derivatives of similar chemical structures have been synthesized and evaluated for their potential antidepressant and anticonvulsant effects. These compounds have shown promise in preclinical models, suggesting a potential application in the treatment of neurological disorders (Bailey et al., 1985).

Antibacterial and Antioxidant Properties

The synthesis and evaluation of novel derivatives have also highlighted their antibacterial and antioxidant properties. This suggests their utility in developing new antimicrobial agents and antioxidants, potentially applicable in pharmaceuticals and food preservation (Tumosienė et al., 2012).

Anti-inflammatory and Analgesic Applications

Investigations into similar compounds have demonstrated significant anti-inflammatory and analgesic properties without the gastrointestinal toxicities associated with traditional NSAIDs. This indicates a potential for developing safer anti-inflammatory and analgesic drugs (Bhandari et al., 2010).